Cas no 1903337-13-2 (3-(1-((3-Fluoro-4-methoxyphenyl)sulfonyl)pyrrolidin-3-yl)thiazolidine-2,4-dione)

• Product Name: 3-(1-((3-Fluoro-4-methoxyphenyl)sulfonyl)pyrrolidin-3-yl)thiazolidine-2,4-dione
• CAS No: 1903337-13-2
• MF: C₁₄H₁₅FN₂O₅S₂
• MW: 374.407704591751
• CID: 5906966
• PubChem ID: 92081950
• Update Time: 2025-10-29

3-(1-((3-Fluoro-4-methoxyphenyl)sulfonyl)pyrrolidin-3-yl)thiazolidine-2,4-dione Chemical and Physical Properties

Names and Identifiers

• 3-[1-(3-fluoro-4-methoxybenzenesulfonyl)pyrrolidin-3-yl]-1,3-thiazolidine-2,4-dione
• AKOS025344726
• 3-[1-(3-fluoro-4-methoxyphenyl)sulfonylpyrrolidin-3-yl]-1,3-thiazolidine-2,4-dione
• 3-(1-((3-fluoro-4-methoxyphenyl)sulfonyl)pyrrolidin-3-yl)thiazolidine-2,4-dione
• 1903337-13-2
• F6474-1926
• 3-(1-((3-Fluoro-4-methoxyphenyl)sulfonyl)pyrrolidin-3-yl)thiazolidine-2,4-dione

• Inchi： 1S/C14H15FN2O5S2/c1-22-12-3-2-10(6-11(12)15)24(20,21)16-5-4-9(7-16)17-13(18)8-23-14(17)19/h2-3,6,9H,4-5,7-8H2,1H3
• InChI Key： JEEPIWJIHJWAQJ-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=C(C=1)F)OC)(N1CCC(C1)N1C(=O)SCC1=O)(=O)=O

Computed Properties

• Exact Mass: 374.04064209g/mol
• Monoisotopic Mass: 374.04064209g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 623
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 118Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on 3-(1-((3-Fluoro-4-methoxyphenyl)sulfonyl)pyrrolidin-3-yl)thiazolidine-2,4-dione

Compound CAS No. 1903337-13-2: 3-(1-((3-Fluoro-4-methoxyphenyl)sulfonyl)pyrrolidin-3-yl)thiazolidine-2,4-dione

The compound with CAS No. 1903337-13-2, known as 3-(1-((3-fluoro-4-methoxyphenyl)sulfonyl)pyrrolidin-3-yl)thiazolidine-2,4-dione, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound is characterized by its complex structure, which includes a thiazolidine ring system and a sulfonyl group attached to a pyrrolidine moiety. The presence of these functional groups suggests potential applications in drug design, particularly in the development of bioactive agents targeting specific biological pathways.

Recent studies have highlighted the importance of sulfonyl-containing compounds in modulating enzyme activity and receptor interactions. For instance, the sulfonyl group in this compound may act as a bioisostere for other functional groups, enabling it to interact with target proteins in unique ways. This property makes it a promising candidate for the development of novel therapeutic agents, especially in the context of enzyme inhibition and receptor modulation.

The thiazolidine ring system is another key feature of this compound. Thiazolidines are known for their ability to form stable structures and participate in various biochemical reactions. In this compound, the thiazolidine ring is further substituted with a pyrrolidine group, which introduces additional complexity and potential for bioactivity. Pyrrolidine moieties are often found in natural products and have been associated with diverse biological activities, including antimicrobial, antioxidant, and